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Compound of Interest

Compound Name: Carbuterol-d9

Cat. No.: B15553730

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data, handling precautions, and technical
information for Carbuterol-d9, a deuterated analog of the 32-adrenergic receptor agonist,
Carbuterol. This document is intended for use by professionals in research, and drug
development who are utilizing Carbuterol-d9 as an internal standard in analytical and
pharmacokinetic studies.

Chemical and Physical Properties

Carbuterol-d9 is a stable, isotopically labeled form of Carbuterol. The deuteration provides a
distinct mass signature for use in mass spectrometry-based analytical methods.

Property Value

N-[5-[2-[(1,1-Dimethylethyl-d9)amino]-1-
hydroxyethyl]-2-hydroxyphenyl]lurea

Chemical Name

Synonyms Carbuterol-d9

Molecular Formula C13H12D9N303

Molecular Weight 276.38 g/mol

CAS Number 1346747-24-7 (Hemisulfate Salt)
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Safety and Hazard Information

Carbuterol-d9 is intended for laboratory use only and is not for human or veterinary use. As
with any chemical substance, it should be handled by trained personnel in a controlled
laboratory environment.

GHS Classification and Hazard Statements

The following hazard classifications have been identified for Carbuterol-d9.

Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2) H319: Causes serious eye irritation

Skin Sensitisation (Category 1) H317: May cause an allergic skin reaction

Toxicological Data

While specific quantitative toxicological data for Carbuterol-d9 is not readily available, data for
the closely related, non-deuterated compound, Albuterol Sulfate, provides an indication of its

low acute toxicity.

Compound Test Route Species Value
Albuterol Sulfate LD50 Oral Rat > 2500 mg/kg[1]
Albuterol Sulfate LD50 Oral Mouse 1950 mg/kg[1]

It is important to note that the toxicological properties of Carbuterol-d9 have not been fully
investigated and it should be handled with care.

Handling and Precautionary Measures

Adherence to proper laboratory safety protocols is essential when handling Carbuterol-d9.
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Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a laboratory coat.

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if
working with powders or aerosols, or if engineering controls are not sufficient.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Ensure eyewash stations and safety showers are readily accessible.

First-Aid Measures

Exposure

First-Aid Procedure

If Swallowed

Call a poison center or doctor if you feel unwell.

Rinse mouth. Do NOT induce vomiting.

If on Skin

Wash with plenty of water. If skin irritation or
rash occurs, get medical advice/attention. Take
off contaminated clothing and wash it before

reuse.

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

If Inhaled

Remove person to fresh air and keep
comfortable for breathing. Call a poison center

or doctor if you feel unwell.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
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» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.

Experimental Protocols: Use as an Internal Standard

Carbuterol-d9 is primarily used as an internal standard for the quantification of Carbuterol in
biological matrices by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The
following is a representative protocol.

Preparation of Stock and Working Solutions

e Carbuterol-d9 Stock Solution (1 mg/mL): Accurately weigh and dissolve Carbuterol-d9 in a
suitable solvent (e.g., methanol) to a final concentration of 1 mg/mL.

o Carbuterol Stock Solution (1 mg/mL): Prepare a stock solution of the non-deuterated
Carbuterol standard in the same manner.

e Working Solutions: Prepare serial dilutions of the Carbuterol stock solution in the appropriate
solvent to create calibration standards. Prepare a working solution of Carbuterol-d9 at a
fixed concentration to be spiked into all samples (calibration standards, quality controls, and
unknown samples).

Sample Preparation (Protein Precipitation)

e To 100 pL of the biological sample (e.g., plasma), add a fixed volume of the Carbuterol-d9
internal standard working solution.

e Add 300 pL of cold acetonitrile to precipitate proteins.
o Vortex the samples for 1 minute.
o Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.

» Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.
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LC-MS/MS Analysis

o Chromatographic Separation: Use a C18 reverse-phase column with a gradient elution of
mobile phases such as 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

e Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray
ionization (ESI+) mode with multiple reaction monitoring (MRM). Monitor specific precursor-
to-product ion transitions for both Carbuterol and Carbuterol-d9.

The following diagram illustrates the general workflow for a bioanalytical method using a
deuterated internal standard.
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Bioanalytical Workflow with Deuterated Internal Standard
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Caption: General workflow for bioanalytical sample analysis using a deuterated internal
standard.

Mechanism of Action: 2-Adrenergic Signaling
Pathway

Carbuterol is a selective 32-adrenergic receptor agonist. Its therapeutic effect as a
bronchodilator is mediated through the activation of the 2-adrenergic receptor and the
subsequent signaling cascade.

Upon binding of Carbuterol to the 32-adrenergic receptor, a conformational change is induced,
leading to the activation of the associated Gs protein. The activated Gs protein, in turn,
stimulates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cyclic AMP
(cAMP). The resulting increase in intracellular cCAMP levels activates Protein Kinase A (PKA).
PKA then phosphorylates various downstream targets, ultimately leading to the relaxation of
airway smooth muscle and bronchodilation.

The following diagram illustrates the [32-adrenergic signaling pathway.
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Caption: Simplified diagram of the 32-adrenergic receptor signaling cascade initiated by
Carbuterol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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